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Compound of Interest

Compound Name: 2-(2-Chloroethoxymethyl)oxirane

Cat. No.: B3143980

Essential Safety and Handling Guide for 2-(2-
Chloroethoxymethyl)oxirane

This guide provides crucial safety and logistical information for the handling and disposal of 2-
(2-Chloroethoxymethyl)oxirane, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on the known hazards of structurally similar
compounds and are intended to ensure a safe laboratory environment.

Hazard Summary: Based on analogous compounds, 2-(2-Chloroethoxymethyl)oxirane is
anticipated to be a combustible liquid that can cause skin irritation, serious eye damage, and
respiratory irritation. Inhalation of vapors or mists may be harmful.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure and ensure safety.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles should be worn at all
times. A face shield is required
when there is a risk of

splashing.[2]

Skin Protection

Chemical-resistant gloves
(Nitrile or Butyl rubber) and a

lab coat

Gloves must be inspected
before use and replaced
regularly. A lab coat should be
worn to protect clothing and
skin.[2][3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

If ventilation is inadequate or
for spill response, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[3]

Footwear

Closed-toe shoes

Shoes should be made of a
material that resists chemical

penetration.

Quantitative Hazard Data for Analogous Compounds

The following table summarizes key hazard information from safety data sheets of structurally

similar chemicals.
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Source (Analogous

Hazard Classification Statement
Compound)
Flammability Combustible liquid 2-(2-Chloroethoxy)ethanol
Skin Corrosion/Irritation Causes skin irritation 2-(2-Chloroethoxy)ethanol
Serious Eye Damage/Irritation Causes serious eye damage 2-(2-Chloroethoxy)ethanol
Specific target organ toxicity May cause respiratory irritation  2-(2-Chloroethoxy)ethanol
. Harmful if swallowed, in 2-[(2-
Acute Toxicity (Oral, Dermal, ) ] ) )
) contact with skin, or if Methoxyphenoxy)methyl]oxiran
Inhalation) )
inhaled[1] e[1]

Operational Plan for Safe Handling

A systematic approach to handling 2-(2-Chloroethoxymethyl)oxirane is essential to maintain
a safe working environment.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[3][4] Keep away from strong oxidizing agents and amines.[3]

Laboratory Use

o Ventilation: All work with 2-(2-Chloroethoxymethyl)oxirane must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[3][4]

o Personal Protective Equipment: Ensure all required PPE is worn correctly before handling
the chemical.

o Spill Kit: A spill kit containing absorbent materials should be readily accessible.

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2][3]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Disposal Plan
Proper disposal of 2-(2-Chloroethoxymethyl)oxirane and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

e Waste Chemical: Unused or waste 2-(2-Chloroethoxymethyl)oxirane should be collected
in a designated, labeled, and sealed container.

Contaminated Materials: All disposable lab supplies (e.g., gloves, absorbent pads, pipette
tips) that have come into contact with the chemical should be considered hazardous waste
and collected in a separate, clearly labeled container.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal contractor in accordance with local, state, and federal regulations. Do not dispose of
it down the drain.

Workflow for Handling 2-(2-
Chloroethoxymethyl)oxirane
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Workflow for Safe Handling of 2-(2-Chloroethoxymethyhoxirane

Preparation Handiin Cleanup & Disposal
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Caption: This diagram outlines the key steps for the safe handling of 2-(2-
Chloroethoxymethyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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